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CAS Number: 60469-70-7

This technical guide provides a comprehensive overview of tert-Butylamine hydrobromide (t-
BuNH3sBr), also known as tert-butylammonium bromide (TBABT). It is intended for researchers,
scientists, and professionals in drug development and materials science. This document details
the compound's chemical and physical properties, safety information, synthesis and purification
protocols, and key applications, with a focus on its role in organic synthesis and materials
science.

Chemical and Physical Properties

tert-Butylamine hydrobromide is the hydrobromide salt of the primary aliphatic amine, tert-
butylamine. It presents as a white to almost white crystalline solid.[1] Its bulky tert-butyl group
influences its chemical reactivity and physical properties, making it a valuable reagent in
various chemical processes.

Table 1: Physicochemical Properties of tert-Butylamine
Hydrobromide and Parent Compound
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tert-Butylamine

tert-Butylamine (Parent

Property .
Hydrobromide Compound)

CAS Number 60469-70-7[2] 75-64-9[3]

Molecular Formula CaH12BrN[2] CaH11N[4]

Molecular Weight 154.05 g/mol [5] 73.14 g/mol [3]
2-methylpropan-2- )

IUPAC Name ] ) 2-Methylpropan-2-amine[4]
amine;hydrobromide[5]

Appearance White crystalline solid[2] Colorless liquid[4]

Melting Point 115-117 °CJ[2] -67.5 °C[4]

Boiling Point Not applicable (decomposes) 43-47 °C[4]

Density 1.23 g/cm3[2] 0.696 g/mL[4]

N Soluble in water, ethanol, S
Solubility Miscible in water[4]

acetone[2]

Safety and Hazard Information

tert-Butylamine hydrobromide is classified as an irritant. Handling should be performed in

accordance with standard laboratory safety procedures, including the use of personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be

conducted in a well-ventilated area or a chemical fume hood.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard Statements H315 Causes skin irritation.
H319 Causes serious eye irritation.

] Wash skin thoroughly after
Precautionary Statements P264 ]
handling.

Wear protective gloves/eye
P280 . .
protection/face protection.

IF ON SKIN: Wash with plenty

of water.

P302 + P352

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

If skin irritation occurs: Get
P332 + P313 ] ) )
medical advice/attention.

If eye irritation persists: Get
P337 + P313 _ _ _
medical advice/attention.

Data compiled from supplier safety data sheets.

Experimental Protocols

Detailed methodologies for the synthesis of the precursor (tert-butylamine), its conversion to
the hydrobromide salt, and its purification are provided below.

Synthesis of Precursor: tert-Butylamine

A common and reliable laboratory-scale synthesis of tert-butylamine involves the hydrolysis of
tert-butylurea, which is prepared from urea and tert-butyl alcohol via a Ritter-type reaction.

Protocol 1: Synthesis of tert-Butylamine via Hydrolysis of tert-Butylurea Adapted from Organic
Syntheses, CV3P0148.[6]

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://orgsyn.org/demo.aspx?prep=CV3P0148
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Part A: Synthesis of tert-Butylurea

Reaction Setup: In a 500-mL three-necked flask equipped with a mechanical stirrer, dropping
funnel, and thermometer, place 193 g (105 mL) of concentrated sulfuric acid. Cool the flask
in an ice bath.

Urea Addition: Slowly add 60 g of finely powdered urea to the stirred sulfuric acid, ensuring
the temperature remains between 20-25 °C.

Alcohol Addition: Once the urea has dissolved, add 148 g (188 mL) of tert-butyl alcohol
dropwise from the funnel. Maintain the reaction temperature between 20-25 °C throughout
the addition.

Reaction and Workup: After addition is complete, stir the mixture for an additional 30
minutes. Allow the mixture to stand at room temperature overnight (approx. 16 hours).

Precipitation: Pour the reaction mixture onto 1.5 kg of cracked ice and water with stirring.
Make the mixture alkaline to Congo red indicator by the slow addition of a solution of 160 g
of sodium hydroxide in 750 mL of water, keeping the temperature below 25 °C with an ice
bath.

Isolation: Collect the precipitated tert-butylurea on a Bichner funnel, wash with cold water,
and press as dry as possible. The crude product can be purified by recrystallization from hot
water.

Part B: Hydrolysis of tert-Butylurea to tert-Butylamine

Reaction Setup: In a flask equipped for distillation, place the crude tert-butylurea from Part A.
Add a solution of 40% sodium hydroxide (NaOH) in water. A common molar ratio is 2 moles
of NaOH per mole of tert-butylurea.[1]

Hydrolysis: Gently reflux the mixture for 4 hours.[6]

Distillation: After cooling, reconfigure the apparatus for simple distillation. Collect the fraction
boiling between 44-46 °C in an ice-cooled receiver.
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e Drying: Dry the collected crude amine over sodium hydroxide pellets overnight and redistill to
obtain pure tert-butylamine.[6]

Part A: tert-Butylurea Synthesis
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Caption: Workflow for the synthesis of tert-butylamine.

Synthesis of tert-Butylamine Hydrobromide
This protocol describes the direct neutralization of tert-butylamine with hydrobromic acid to
form the salt.

Protocol 2: Representative Synthesis of tert-Butylamine Hydrobromide

» Dissolution: Dissolve a known quantity of purified tert-butylamine (e.g., 10.0 g, 0.137 mol) in
a suitable solvent such as absolute ethanol (e.g., 50 mL) in a flask. Cool the flask in an ice
bath.

o Acid Addition: While stirring, slowly add one molar equivalent of 48% aqueous hydrobromic
acid (HBr) dropwise. Monitor the pH to ensure the solution becomes acidic. An exothermic
reaction will occur; maintain the temperature below 20 °C.

» Crystallization: After the addition is complete, remove the flask from the ice bath and allow it
to stir for an additional 30 minutes at room temperature. The product may begin to
crystallize. If not, reduce the solvent volume under reduced pressure.

« |solation: Collect the crystalline solid by vacuum filtration. Wash the crystals with a small
amount of cold diethyl ether to remove any residual impurities.

e Drying: Dry the white solid in a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a
constant weight.

Purification

Purification of tert-butylamine hydrobromide is typically achieved by recrystallization.
Protocol 3: Purification by Recrystallization Adapted from ChemicalBook.[7]

 Dissolution: Dissolve the crude tert-butylamine hydrobromide in a minimum amount of hot
absolute ethanol.
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e Precipitation: Slowly add diethyl ether to the warm solution with gentle swirling until the
solution becomes cloudy, indicating the onset of precipitation.

o Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice
bath or refrigerator for several hours to complete the crystallization process.

« |solation and Drying: Collect the purified crystals by vacuum filtration, wash with a small
volume of cold diethyl ether, and dry thoroughly in a vacuum oven at 105 °C.[7]
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Caption: Workflow for the purification of tert-butylamine hydrobromide.
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Applications in Research and Development

tert-Butylamine hydrobromide serves as a versatile compound in both pharmaceutical and
materials science sectors.

Pharmaceutical Applications

In pharmacology, the parent amine, tert-butylamine (under the name erbumine), is used as a
counterion in drug formulations to form stable salts.[4] A notable example is perindopril
erbumine, an ACE inhibitor used to treat high blood pressure. The formation of the salt can
improve the drug's solubility, stability, and bioavailability.[5]

Chemical Synthesis

As a bulky primary amine salt, it is a precursor and intermediate in the synthesis of various
organic compounds, including pesticides and rubber accelerators.[5] The tert-butyl group
provides steric hindrance that can direct reaction pathways or modify the properties of the final
product.

Materials Science: Perovskite Solar Cells

In the field of materials science, bulky alkylammonium halides like tert-butylamine
hydrobromide are used to modify the structure and properties of perovskite materials for solar
cell applications.[7] These compounds can be used as additives to:

o Promote Stability: The large tert-butylammonium cation can form 2D perovskite-like layers
between 3D perovskite grains, which helps to protect the material from moisture and
degradation.[7]

« Enhance Crystallinity: The presence of bulky organic cations can influence the crystallization
process of the perovskite film, leading to larger grains and fewer defects.[7]

o Passivate Defects: The ions can passivate defects at the grain boundaries and surfaces of
the perovskite film, reducing non-radiative recombination and improving device efficiency
and voltage.

Protocol 4: Representative Use of an Alkylammonium Bromide as a Passivating Agent in
Perovskite Solar Cell Fabrication This is a representative protocol adapted from procedures for
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similar alkylammonium salts, such as propylamine hydroiodide and tetrabutylammonium salts.

Substrate Preparation: Clean patterned Indium Tin Oxide (ITO) coated glass substrates by
sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the
substrates under a stream of nitrogen and treat with UV-Ozone for 15 minutes.

Hole Transport Layer (HTL) Deposition: Spin-coat a solution of PTAA (poly[bis(4-phenyl)
(2,4,6-trimethylphenyl)amine]) in toluene onto the ITO substrate and anneal at 100 °C.

Perovskite Layer Deposition: Prepare the 3D perovskite precursor solution (e.g., FAPbIs and
MAPDbBr3 in a DMF:DMSO solvent mixture). Spin-coat the precursor solution onto the HTL in
a nitrogen-filled glovebox. During the spin-coating, dispense an anti-solvent (e.g.,
chlorobenzene) to induce rapid crystallization. Anneal the film at 100-150 °C.

Surface Passivation (Post-Treatment): Prepare a dilute solution of tert-butylamine
hydrobromide (e.g., 0.5-2.0 mg/mL) in isopropanol. After the perovskite film has cooled,
spin-coat the t-BuNHsBr solution on top of the perovskite layer.

Annealing: Anneal the passivated film at a moderate temperature (e.g., 100 °C) for 5-10
minutes to remove the solvent and promote interaction with the perovskite surface.

Electron Transport Layer (ETL) and Electrode Deposition: Sequentially deposit the ETL (e.g.,
PCBM or C60) and a buffer layer (e.g., BCP) via spin-coating or thermal evaporation. Finally,
deposit the metal back contact (e.g., Gold or Silver) by thermal evaporation through a
shadow mask.
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Perovskite Solar Cell Fabrication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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